Cas no 956015-43-3 (2-Fluoro-1-isobutoxy-4-nitrobenzene)

• Product Name: 2-Fluoro-1-isobutoxy-4-nitrobenzene
• CAS No: 956015-43-3
• MF: C₁₀H₁₂FNO₃
• MW: 213.205586433411
• CID: 4788477
• Update Time: 2025-06-09

2-Fluoro-1-isobutoxy-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-1-isobutoxy-4-nitrobenzene
• 2-fluoro-1-(2-methylpropoxy)-4-nitrobenzene

• Inchi： 1S/C10H12FNO3/c1-7(2)6-15-10-4-3-8(12(13)14)5-9(10)11/h3-5,7H,6H2,1-2H3
• InChI Key： SCXYJAOMECWNQX-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OCC(C)C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• XLogP3: 3.2
• Topological Polar Surface Area: 55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 2-Fluoro-1-isobutoxy-4-nitrobenzene

Introduction to 2-Fluoro-1-isobutoxy-4-nitrobenzene (CAS No. 956015-43-3)

2-Fluoro-1-isobutoxy-4-nitrobenzene, identified by the Chemical Abstracts Service Number (CAS No.) 956015-43-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a fluoro-substituted benzene ring with nitro and isobutoxy functional groups, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural configuration of 2-Fluoro-1-isobutoxy-4-nitrobenzene imparts distinct electronic and steric characteristics, which are critical for its utility in medicinal chemistry. The presence of a fluoro group at the 2-position enhances the metabolic stability of the molecule, a crucial factor in drug design. Additionally, the nitro group at the 4-position contributes to electron-withdrawing effects, influencing reactivity and binding affinity. The isobutoxy group at the 1-position introduces steric hindrance and further modulates the compound's interaction with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of fluorinated aromatic compounds. Studies have demonstrated that fluorine substitution can significantly alter the pharmacokinetic properties of drug candidates, including their bioavailability and half-life. The incorporation of fluorine atoms into molecular structures has been widely reported to improve binding affinity to enzymes and receptors, making such compounds attractive for therapeutic applications.

2-Fluoro-1-isobutoxy-4-nitrobenzene has been investigated as a key intermediate in the synthesis of novel pharmaceutical agents. Researchers have leveraged its versatile functional groups to develop molecules with potential applications in oncology, anti-inflammatory therapy, and neurodegenerative disease treatment. For instance, fluorinated nitroaromatics have shown promise in inhibiting specific kinases and enzymes involved in cancer progression. The unique electronic properties of this compound allow for fine-tuning of its interactions with biological targets, making it a valuable scaffold for drug discovery efforts.

The synthesis of 2-Fluoro-1-isobutoxy-4-nitrobenzene involves multi-step organic transformations that highlight its synthetic utility. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to construct its complex framework efficiently. These synthetic strategies not only showcase the compound's versatility but also provide insights into potential pathways for scaling up production for industrial applications.

From a materials science perspective, 2-Fluoro-1-isobutoxy-4-nitrobenzene has been explored for its potential use in advanced polymer formulations and optoelectronic materials. The presence of fluoro and nitro groups can influence the thermal stability and electronic properties of polymers derived from this compound. Such materials are being investigated for applications in organic light-emitting diodes (OLEDs), photovoltaic cells, and other cutting-edge technologies where precise control over molecular structure is essential.

The regulatory landscape for compounds like 2-Fluoro-1-isobutoxy-4-nitrobenzene is another critical consideration. While not classified as a hazardous or controlled substance under current guidelines, adherence to good laboratory practices (GLP) and safety protocols is mandatory during handling and experimentation. This ensures that researchers can conduct studies without compromising safety standards.

In conclusion, 2-Fluoro-1-isobutoxy-4-nitrobenzene (CAS No. 956015-43-3) represents a fascinating compound with broad applications in pharmaceuticals and materials science. Its unique structural features and synthetic flexibility make it a compelling candidate for further research and development. As scientific understanding advances, the potential uses of this compound are expected to expand, driving innovation across multiple disciplines.